Cas no 1823321-72-7 (Benzeneethanol, 4-(ethylthio)-α-methyl-)

• Product Name: Benzeneethanol, 4-(ethylthio)-α-methyl-
• CAS No: 1823321-72-7
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD28134263
• CID: 5182035
• Update Time: 2025-10-17

Benzeneethanol, 4-(ethylthio)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-(ethylthio)-α-methyl-

• MDL： MFCD28134263
• Inchi： 1S/C11H16OS/c1-3-13-11-6-4-10(5-7-11)8-9(2)12/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： WEDCWEDPXFSSCX-UHFFFAOYSA-N
• SMILES： C1(CC(C)O)=CC=C(SCC)C=C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 312.9±25.0 °C(Predicted)
• pka: 14.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzeneethanol, 4-(ethylthio)-α-methyl-

Benzeneethanol, 4-(ethylthio)-α-methyl- (CAS No. 1823321-72-7): An Overview of a Novel Compound in the Field of Chemical and Pharmaceutical Research

Benzeneethanol, 4-(ethylthio)-α-methyl- (CAS No. 1823321-72-7) is a unique and promising compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a range of properties that make it a valuable subject of study for scientists and researchers worldwide.

The chemical structure of Benzeneethanol, 4-(ethylthio)-α-methyl- is defined by its benzene ring, an ethylthio group, and an α-methyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its potential applications. The ethylthio group, in particular, is known for its sulfur-containing functionality, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of Benzeneethanol, 4-(ethylthio)-α-methyl- in various areas of research. One notable application is in the development of new pharmaceuticals. The compound's unique structure has shown promise in modulating specific biological pathways, making it a candidate for drug discovery and development. For instance, preliminary studies have indicated that Benzeneethanol, 4-(ethylthio)-α-methyl- may exhibit anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

In addition to its pharmaceutical potential, Benzeneethanol, 4-(ethylthio)-α-methyl- has also been explored for its use in chemical synthesis. The compound's reactivity and stability make it a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized Benzeneethanol, 4-(ethylthio)-α-methyl- as a building block in the creation of novel materials and compounds with enhanced properties. This versatility has opened up new avenues for innovation in materials science and organic chemistry.

The safety profile of Benzeneethanol, 4-(ethylthio)-α-methyl- is another critical aspect that has been extensively studied. Toxicological assessments have shown that the compound exhibits low toxicity when handled properly, making it suitable for use in laboratory settings. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In the context of environmental impact, research has also focused on the biodegradability and ecological effects of Benzeneethanol, 4-(ethylthio)-α-methyl-. Studies have indicated that the compound can be biodegraded under certain conditions, reducing its potential environmental impact. This characteristic is particularly important for compounds used in industrial processes or released into the environment.

The future prospects for Benzeneethanol, 4-(ethylthio)-α-methyl- are promising. Ongoing research continues to uncover new applications and properties of this compound. For example, recent advancements in computational chemistry have enabled researchers to model the behavior of Benzeneethanol, 4-(ethylthio)-α-methyl- at the molecular level, providing insights into its interactions with biological systems and other molecules.

In conclusion, Benzeneethanol, 4-(ethylthio)-α-methyl- (CAS No. 1823321-72-7) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique structure and properties make it a valuable tool for scientists and researchers working to develop new materials and therapies. As research progresses, it is likely that we will see even more innovative applications of this compound in the years to come.